Cas no 1262005-64-0 (5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid
• CAS No: 1262005-64-0
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18319466
• CID: 1037847
• Update Time: 2025-11-02

5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4'-(hydroxymethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-chloro-5-[4-(hydroxymethyl)phenyl]benzoic acid
• 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid

• MDL： MFCD18319466
• Inchi： 1S/C14H11ClO3/c15-13-6-11(5-12(7-13)14(17)18)10-3-1-9(8-16)2-4-10/h1-7,16H,8H2,(H,17,18)
• InChI Key： QNPVCQDOLKHJRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(CO)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid

5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid (CAS 1262005-64-0): A Versatile Intermediate for Pharmaceutical and Material Science Applications

5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid (CAS 1262005-64-0) is an important aromatic carboxylic acid derivative that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. This white to off-white crystalline powder with a molecular formula of C14H11ClO3 has become a key intermediate in pharmaceutical synthesis and advanced material development.

The compound's structural features – including the chloro-substituted benzoic acid moiety and the hydroxymethylphenyl group – make it particularly valuable for creating complex molecular architectures. Recent studies in medicinal chemistry have highlighted its potential as a building block for novel drug candidates, especially in the development of anti-inflammatory agents and enzyme inhibitors. The presence of both carboxylic acid and hydroxymethyl functional groups allows for diverse chemical modifications, making it a versatile scaffold for structure-activity relationship studies.

In the field of material science, 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid has shown promise as a precursor for liquid crystal materials and polymeric additives. Its ability to form hydrogen bonds and participate in π-π stacking interactions contributes to the development of materials with tailored thermal and optical properties. Researchers are particularly interested in its potential applications in organic electronics, where its derivatives could be used in OLED materials or organic semiconductors.

The synthesis of CAS 1262005-64-0 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, with recent publications describing improved methods that reduce solvent waste and energy consumption. These advancements align with current industry trends toward more sustainable chemical production, addressing common search queries about eco-friendly synthesis of pharmaceutical intermediates.

Analytical characterization of 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid is well-documented, with standard techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound typically shows excellent stability under standard storage conditions (room temperature, protected from moisture), making it convenient for laboratory and industrial use. This stability profile is frequently questioned by researchers, making it an important point to address in technical documentation.

Market analysis indicates growing demand for CAS 1262005-64-0, particularly from the pharmaceutical sector in Asia and North America. The compound's price and availability have become common search terms among procurement specialists, reflecting its increasing commercial importance. Quality specifications typically require ≥98% purity for most applications, with specialized grades available for specific uses such as crystallography studies or high-throughput screening.

Recent patent literature reveals innovative applications of 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid derivatives in drug delivery systems and bioconjugation techniques. The hydroxymethyl group's reactivity allows for facile attachment to various carriers, while the carboxylic acid enables further functionalization – a combination that answers frequent researcher inquiries about multifunctional linkers in drug development.

Safety data for CAS 1262005-64-0 indicates standard laboratory precautions are sufficient for handling. The compound is not classified as hazardous under current regulations, though proper personal protective equipment (PPE) including gloves and safety glasses is recommended. This safety profile makes it attractive compared to alternative intermediates that may require more stringent controls, addressing common concerns about laboratory safety in chemical research.

The future outlook for 5-Chloro-3-(4-hydroxymethylphenyl)benzoic acid appears promising, with ongoing research exploring its potential in biomedical imaging probes and smart materials. Its structural versatility continues to inspire novel applications, particularly in emerging fields like theranostics (therapy + diagnostics) and molecular machines – topics that generate substantial interest in scientific search engines.

For researchers considering CAS 1262005-64-0 for their projects, several key suppliers offer the compound in various quantities, with technical support available for custom synthesis requirements. The growing body of literature referencing this compound suggests its importance will only increase as new applications are discovered, making it a worthwhile investment for both academic and industrial laboratories focused on organic synthesis and materials innovation.